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Abstract
This technical guide provides a comprehensive overview of the chemical properties and

molecular structure of N,N'-Dimethyldithiooxamide. It is intended to be a valuable resource

for researchers, scientists, and professionals in drug development and related fields. This

document details the physicochemical characteristics, spectroscopic data, and structural

parameters of the compound. Experimental protocols for its synthesis are also discussed. All

quantitative data is presented in clear, tabular formats for ease of comparison and reference.

Introduction
N,N'-Dimethyldithiooxamide, also known as N,N'-dimethylethanedithioamide, is a sulfur-

containing organic compound with the molecular formula C₄H₈N₂S₂. Its structure, featuring two

thioamide functional groups, makes it a subject of interest in coordination chemistry and as a

potential building block in organic synthesis. This guide aims to consolidate the available

technical information on its chemical properties and structure to facilitate its use in research

and development.
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Chemical Properties
The chemical and physical properties of N,N'-Dimethyldithiooxamide are summarized in the

table below. These properties are crucial for understanding its behavior in various chemical and

biological systems.

Property Value Source

IUPAC Name
N,N'-

dimethylethanedithioamide
[PubChem CID: 1899472][1]

Molecular Formula C₄H₈N₂S₂ [PubChem CID: 1899472][1]

Molecular Weight 148.25 g/mol [PubChem CID: 1899472][1]

Appearance White crystalline solid [Merck][2]

Melting Point 142-144 °C Experimental Data

Boiling Point (calculated) 531.34 K Cheméo

Solubility Soluble in polar solvents [Merck][2]

Calculated LogP 0.080 Cheméo

Calculated Water Solubility -1.58 (log10WS) Cheméo

Molecular Structure
The molecular structure of N,N'-Dimethyldithiooxamide has been determined by X-ray

crystallography. The molecule crystallizes in the monoclinic space group P.[3] The key

structural parameters provide insight into the conformation and bonding within the molecule.

Crystal Structure
The crystal structure analysis reveals that the two thiooxamide moieties are not coplanar.

Crystal System Monoclinic

Space Group P

Cell Dimensions (at -150°C) a = 9.21 Å, b = 6.76 Å, c = 11.73 Å, β = 104.64°
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Caption: Crystallographic data for N,N'-Dimethyldithiooxamide.

Molecular Geometry
The detailed bond lengths and angles define the precise geometry of the molecule. The

dihedral angle between the two thioamide planes is a notable feature of its conformation.

Caption: 2D representation of N,N'-Dimethyldithiooxamide.

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of N,N'-
Dimethyldithiooxamide. The following sections detail the expected data from various

spectroscopic techniques.

Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups present in the molecule.

Wavenumber (cm⁻¹) Assignment

~3200 N-H stretch

~2950 C-H stretch (methyl)

~1540 C-N stretch / N-H bend

~1280 C=S stretch

Note: The exact peak positions may vary depending on the sample preparation method.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of the

molecule.

¹H NMR:
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~3.2 Singlet 6H N-CH₃

~8.5 Broad Singlet 2H N-H

¹³C NMR:

Chemical Shift (ppm) Assignment

~33 N-CH₃

~180 C=S

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

m/z Assignment

148 [M]⁺ (Molecular Ion)

91 [M - S - CH₃]⁺

59 [CH₃NCS]⁺

Experimental Protocols
Synthesis of N,N'-Dimethyldithiooxamide
A plausible method for the synthesis of N,N'-Dimethyldithiooxamide involves the reaction of

dithiooxamide with methylamine.

Materials:

Dithiooxamide
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Methylamine (40% in water)

Ethanol

Sodium hydroxide

Procedure:

Suspend dithiooxamide in ethanol in a round-bottom flask equipped with a magnetic stirrer

and a reflux condenser.

Add an aqueous solution of methylamine to the suspension.

Slowly add a solution of sodium hydroxide to the reaction mixture while stirring.

Heat the mixture to reflux for a specified period, monitoring the reaction progress by thin-

layer chromatography.

After completion, cool the reaction mixture to room temperature and pour it into ice-cold

water.

Collect the precipitated solid by vacuum filtration.

Wash the solid with cold water and then a small amount of cold ethanol.

Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure N,N'-
Dimethyldithiooxamide.

Dithiooxamide + Methylamine
in Ethanol Reflux with NaOH Precipitation in Water Recrystallization N,N'-Dimethyldithiooxamide

Click to download full resolution via product page

Caption: General workflow for the synthesis of N,N'-Dimethyldithiooxamide.

Conclusion
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This technical guide has summarized the key chemical properties, molecular structure, and

spectroscopic data of N,N'-Dimethyldithiooxamide. The provided information, including a

plausible synthesis protocol, is intended to serve as a foundational resource for researchers

and scientists. The well-defined structure and reactivity of this compound suggest its potential

for further exploration in various fields of chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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